Orange I Orange I C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye.
Brand Name: Vulcanchem
CAS No.: 523-44-4
VCID: VC0523685
InChI: InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);
SMILES: C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
Molecular Formula: C16H12N2NaO4S
Molecular Weight: 351.3 g/mol

Orange I

CAS No.: 523-44-4

Cat. No.: VC0523685

Molecular Formula: C16H12N2NaO4S

Molecular Weight: 351.3 g/mol

Purity: purity unknown.

* For research use only. Not for human or veterinary use.

Orange I - 523-44-4

Specification

Description C.I. Acid Orange 20, also known as Tropaeolin 000 No. 1, is a dye.
CAS No. 523-44-4
Molecular Formula C16H12N2NaO4S
Molecular Weight 351.3 g/mol
IUPAC Name sodium;4-[(4-hydroxynaphthalen-1-yl)diazenyl]benzenesulfonate
Standard InChI InChI=1S/C16H12N2O4S.Na/c19-16-10-9-15(13-3-1-2-4-14(13)16)18-17-11-5-7-12(8-6-11)23(20,21)22;/h1-10,19H,(H,20,21,22);
Standard InChI Key CEQOUNIKCGZOPR-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)[O-].[Na+]
Canonical SMILES C1=CC=C2C(=C1)C(=CC=C2O)N=NC3=CC=C(C=C3)S(=O)(=O)O.[Na]
Appearance Solid powder

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